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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682

Dixylyl Disulfide: A Comprehensive Technical
Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dixylyl disulfide, a class of organosulfur compounds, comprises isomers characterized by a
disulfide linkage between two xylyl (dimethylphenyl) groups. The most common isomers are
di(2,4-xylyl) disulfide and di(3,5-xylyl) disulfide. While structurally related to more extensively
studied aryl disulfides, specific research on the biological activities and therapeutic potential of
dixylyl disulfides is limited. This technical guide provides a comprehensive review of the
available literature on dixylyl disulfide, focusing on its chemical and physical properties,
synthesis, and known applications. Due to the scarcity of direct biological data, this review also
incorporates general information on the biological activities and toxicological aspects of aryl
disulfides to provide a broader context for future research.

Chemical and Physical Properties

The physicochemical properties of di(2,4-xylyl) disulfide and di(3,5-xylyl) disulfide are
summarized in the table below. These properties are essential for understanding their behavior
in chemical reactions and biological systems.
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Property di(2,4-xylyl) disulfide di(3,5-xylyl) disulfide
CAS Number 13616-83-6[1][2] 65151-60-2[3][4]
Molecular Formula C16H18S2[1][3] C16H18S2[1][3]

Molecular Weight 274.44 g/mol [1] 274.44 g/mol [3][4]
Melting Point 265 °CJ[1] Not Available

Boiling Point 365.1 °C at 760 mmHg[1] 385.7 °C at 760 mmHg[4]
Density 1.13 g/cm3[1] 1.13 g/cm3[4]
Appearance Light Yellow Oil[1] Not Available

B Slightly soluble in Chloroform _
Solubility Not Available
and Ethyl Acetate[1]

Storage Temperature -20°C, Inert atmosphere[1] Not Available

Synthesis of Dixylyl Disulfides

The synthesis of dixylyl disulfides typically involves the oxidation of the corresponding
xylenethiols. This method is a common and effective way to form symmetrical disulfides.

Experimental Protocol: General Oxidation of Xylenethiol

This protocol describes a general method for the synthesis of dixylyl disulfides from the
corresponding xylenethiol precursors.

Materials:

Xylenethiol (e.g., 2,4-dimethylthiophenol or 3,5-dimethylthiophenol)

Oxidizing agent (e.g., hydrogen peroxide, iodine, or air)

Solvent (e.g., ethanol, chloroform, or water)

Acid or base catalyst (optional, depending on the oxidizing agent)
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o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
magnetic stirrer, etc.)

 Purification apparatus (separatory funnel, column chromatography setup)
Procedure:

» Dissolution: Dissolve the xylenethiol in a suitable solvent in a round-bottom flask equipped
with a magnetic stirrer.

o Addition of Oxidant: Slowly add the oxidizing agent to the stirred solution. The reaction may
be exothermic, and cooling might be necessary.

o Reaction: Stir the reaction mixture at room temperature or with gentle heating for a specified
time, monitoring the reaction progress by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Workup: After the reaction is complete, quench any remaining oxidizing agent. Extract the
product into an organic solvent. Wash the organic layer with water and brine.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The crude
product can be further purified by column chromatography or recrystallization to yield the
pure dixylyl disulfide.

Biological Activity and Potential Applications

Direct studies on the biological activity of dixylyl disulfides are scarce. However, the broader
class of aryl disulfides has been investigated for various biological effects, which may provide
insights into the potential activities of dixylyl disulfide.

Aryl disulfides are known to interact with biological systems primarily through thiol-disulfide
exchange reactions with cysteine residues in proteins and peptides.[5] This interaction can
modulate protein function and signaling pathways. Some aryl disulfides have been reported to
exhibit antibacterial and anticancer properties.[6] For instance, certain unsymmetrical disulfides
have shown inhibitory effects on cancer cell lines and antimicrobial activity against pathogenic
bacteria.[6]
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The primary application noted for di(2,4-xylyl) disulfide is as a reactant in the synthesis of
vortioxetine, a multimodal antidepressant.[1][7] It also serves as an impurity reference standard
in the manufacturing process of vortioxetine hydrobromide.[7]

Toxicology and Mechanism of Action of Aryl
Disulfides

The toxicity of many thiols and disulfides, including aromatic variants, is believed to involve the
generation of free radicals.[8] A proposed toxic mechanism involves the redox cycling between
the thiol and its corresponding disulfide.[8] This process can generate thiyl radicals and
reactive oxygen species (ROS), which can lead to cellular damage.[8]

Visualizations
Experimental Workflow: Synthesis of Dixylyl Disulfide

The following diagram illustrates a generalized workflow for the synthesis of dixylyl disulfides
via the oxidation of xylenethiols.
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Caption: Generalized workflow for dixylyl disulfide synthesis.
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Signaling Pathway: Proposed Toxicological Mechanism
of Aryl Disulfides

This diagram illustrates a potential mechanism for the toxicity of aryl disulfides, involving redox
cycling and the generation of reactive species.
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Caption: Proposed redox cycling and toxicity of aryl disulfides.
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Conclusion

Dixylyl disulfide represents a class of organosulfur compounds with defined chemical and
physical properties but limited documented biological activity. Its primary current application
appears to be in synthetic organic chemistry. The general biological activities and toxicological
profiles of aryl disulfides suggest that dixylyl disulfides could interact with biological systems,
warranting further investigation. This review serves as a foundational guide for researchers and
professionals in drug development, highlighting the current knowledge and identifying the
significant gaps in the scientific literature that future studies could address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

